molecular formula C9H19N3O B1479997 3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide CAS No. 2097992-80-6

3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide

Cat. No. B1479997
CAS RN: 2097992-80-6
M. Wt: 185.27 g/mol
InChI Key: DVQHHOUEWLOWMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide (also known as EMMP) is an important organic compound used in many scientific and industrial applications. It is a versatile compound that can be synthesized in a number of ways and can be used for a variety of purposes.

Scientific Research Applications

Aminoxyl Radicals Toxicity

Aminoxyl radicals, chemically related structures, are evaluated for their low toxicity and non-mutagenic properties, suggesting potential for safe application in various fields, including medicinal chemistry (Sosnovsky, 1992).

Carcinogen Metabolites in Tobacco and Cancer

Research on human urinary carcinogen metabolites reveals methods for detecting exposure to harmful substances, highlighting the importance of identifying and understanding the metabolic pathways of potentially toxic compounds (Hecht, 2002).

Ethylmercury and Blood-Brain Barrier

Studies examining whether ethylmercury-containing compounds cross the blood-brain barrier contribute to our understanding of chemical transport mechanisms across biological barriers, relevant to assessing the safety and effects of various compounds (Kern et al., 2019).

1-Methylcyclopropene (1-MCP) on Fruits and Vegetables

The use of 1-MCP to improve the maintenance of fruit and vegetable quality demonstrates the application of chemical compounds in enhancing food preservation, providing insights into the practical benefits of chemical applications in agriculture (Watkins, 2006).

Electrochemical Technologies and Ionic Liquids

The development of electrochemical technologies using ionic liquids for applications in electroplating and energy storage showcases the diverse industrial applications of specialized chemical compounds (Tsuda, Stafford, & Hussey, 2017).

properties

IUPAC Name

3-(ethoxymethyl)-4-methylpyrrolidine-1-carboximidamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H19N3O/c1-3-13-6-8-5-12(9(10)11)4-7(8)2/h7-8H,3-6H2,1-2H3,(H3,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DVQHHOUEWLOWMW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCC1CN(CC1C)C(=N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H19N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

185.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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